3-chloro-2-fluoro-N-methylbenzamide
Overview
Description
3-chloro-2-fluoro-N-methylbenzamide is a chemical compound with the molecular formula C8H7ClFNO. It has a molecular weight of 187.6 . The compound is used in various applications due to its unique properties .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7ClFNO/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,1H3,(H,11,12) . This code provides a detailed description of the molecule’s structure, including the positions of the chlorine, fluorine, and methyl groups .Scientific Research Applications
Intramolecular Hydrogen Bonding and Conformational Behavior
A study focused on the conformational behavior of ortho-substituted arylamide oligomers, including compounds similar to 3-chloro-2-fluoro-N-methylbenzamide, highlighting the role of intramolecular hydrogen bonding in determining the rigidity and shape of oligomer backbones. This research is crucial for designing novel arylamide foldamers with specific structural properties (Galan et al., 2009).
Amide-Directed C-H Fluorination
Another application is in the field of organic synthesis, where a method for amide-directed fluorination of C-H bonds was developed using iron catalysis. This approach allows for the selective introduction of fluorine atoms into molecules, demonstrating the compound's utility in synthesizing fluorinated derivatives, which are of significant interest in medicinal chemistry and agrochemical research (Groendyke et al., 2016).
Metabotropic Glutamate Receptor 1 (mGluR1) Antagonists
In medicinal chemistry, derivatives of this compound have been explored as potent antagonists of the metabotropic glutamate receptor 1 (mGluR1), a target for the development of new therapeutic agents for neurological disorders. This research underscores the importance of the compound as a structural motif in the development of drugs with potential applications in treating diseases such as schizophrenia and anxiety (Satoh et al., 2009).
Positron Emission Tomography (PET) Ligands
Additionally, fluorinated derivatives of this compound have been synthesized and evaluated as PET ligands for imaging metabotropic glutamate receptor subtype 1 (mGluR1) in the brain. This application is pivotal in neuroimaging studies, providing insights into the role of mGluR1 in various neurological conditions (Yamasaki et al., 2011).
Safety and Hazards
properties
IUPAC Name |
3-chloro-2-fluoro-N-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFNO/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPWCHFCRQGESMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C(=CC=C1)Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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